Diphenylpyraline hydrochloride
Diphenylpyraline hydrochloride
4-Diphenylmethoxy-1-methylpiperidine hydrochloride is also referred as diphenylpyraline hydrochloride (DPP), is a first-generation antihistamine.
Diphenylpyraline hydrochloride is a first-generation antihistamine with anticholinergic effects of the diphenylpiperidine class.
Diphenylpyraline hydrochloride is a first-generation antihistamine with anticholinergic effects of the diphenylpiperidine class.
Brand Name:
Vulcanchem
CAS No.:
132-18-3
VCID:
VC0526274
InChI:
InChI=1S/C19H23NO.ClH/c1-20-14-12-18(13-15-20)21-19(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2-11,18-19H,12-15H2,1H3;1H
SMILES:
CN1CCC(CC1)OC(C2=CC=CC=C2)C3=CC=CC=C3.Cl
Molecular Formula:
C19H24ClNO
Molecular Weight:
317.9 g/mol
Diphenylpyraline hydrochloride
CAS No.: 132-18-3
Cat. No.: VC0526274
Molecular Formula: C19H24ClNO
Molecular Weight: 317.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
| Description | 4-Diphenylmethoxy-1-methylpiperidine hydrochloride is also referred as diphenylpyraline hydrochloride (DPP), is a first-generation antihistamine. Diphenylpyraline hydrochloride is a first-generation antihistamine with anticholinergic effects of the diphenylpiperidine class. |
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| CAS No. | 132-18-3 |
| Molecular Formula | C19H24ClNO |
| Molecular Weight | 317.9 g/mol |
| IUPAC Name | 4-benzhydryloxy-1-methylpiperidine;hydrochloride |
| Standard InChI | InChI=1S/C19H23NO.ClH/c1-20-14-12-18(13-15-20)21-19(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2-11,18-19H,12-15H2,1H3;1H |
| Standard InChI Key | LPRLDRXGWKXRMQ-UHFFFAOYSA-N |
| SMILES | CN1CCC(CC1)OC(C2=CC=CC=C2)C3=CC=CC=C3.Cl |
| Canonical SMILES | CN1CCC(CC1)OC(C2=CC=CC=C2)C3=CC=CC=C3.Cl |
| Appearance | Solid powder |
| Melting Point | 204.0 °C |
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